Cas no 173300-83-9 (1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate)

• Product Name: 1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate
• CAS No: 173300-83-9
• MF: C₁₃H₂₂N₂O₄S
• MW: 302.389782428741
• CID: 4612619
• PubChem ID: 22591814
• Update Time: 2024-11-06

1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• di-tert-butyl 2-thioxoimidazolidine-1,3-dicarboxylate
• 1,3-di-tert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate
• 1,3-Imidazolidinedicarboxylic acid, 2-thioxo-, 1,3-bis(1,1-dimethylethyl) ester
• XKAUHHTXJNCNME-UHFFFAOYSA-N
• G57634
• 2-Thioxo-imidazolidine-1,3-dicarboxylic acid di-tert-butyl ester
• 173300-83-9
• EN300-140267
• ditert-butyl 2-sulfanylideneimidazolidine-1,3-dicarboxylate
• tert-butyl 3-(tert-butoxycarbonyl)-2-thioxoimidazolidinecarboxylate
• 1,3-DI-TERT-BUTYL2-SULFANYLIDENEIMIDAZOLIDINE-1,3-DICARBOXYLATE
• SCHEMBL3243997

• Inchi： 1S/C13H22N2O4S/c1-12(2,3)18-10(16)14-7-8-15(9(14)20)11(17)19-13(4,5)6/h7-8H2,1-6H3
• InChI Key： XKAUHHTXJNCNME-UHFFFAOYSA-N
• SMILES： C1(=S)N(C(OC(C)(C)C)=O)CCN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 302.13002836g/mol
• Monoisotopic Mass: 302.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines